Cas no 628301-89-3 (2,4(1H,3H)-Pyrimidinedione,1-[(2R,5R)-2,5-dihydro-5-(hydroxymethyl)-5-methyl-2-furanyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(2R,5R)-2,5-dihydro-5-(hydroxymethyl)-5-methyl-2-furanyl]-
• CAS No: 628301-89-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 1647391
• Update Time: 2024-09-12

2,4(1H,3H)-Pyrimidinedione,1-[(2R,5R)-2,5-dihydro-5-(hydroxymethyl)-5-methyl-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(2R,5R)-2,5-dihydro-5-(hydroxymethyl)-5-methyl-2-furanyl]-
• 2,4(1H,3H)-Pyrimidinedione, 1-[(2R,5R)-2,5-dihydro-5-(hydroxymethyl)-5-methyl-2-furanyl]-

• Inchi： 1S/C10H12N2O4/c1-10(6-13)4-2-8(16-10)12-5-3-7(14)11-9(12)15/h2-5,8,13H,6H2,1H3,(H,11,14,15)/t8-,10-/m1/s1
• InChI Key： SHITTYANAAYTAC-PSASIEDQSA-N
• SMILES： C1(=O)N([C@H]2C=C[C@@](CO)(C)O2)C=CC(=O)N1

Computed Properties

• Exact Mass: 224.07976

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Melting Point: 154-157 °C
• PSA: 78.87
• pka: 9.32±0.10(Predicted)